L-N5-(1-Iminopropyl) ornithine (hydrochloride)

• IUPAC Name: (2S)-2-amino-5-(1-aminopropylideneamino)pentanoic acid;hydrochloride
• InChI: InChI=1S/C8H17N3O2.ClH/c1-2-7(10)11-5-3-4-6(9)8(12)13;/h6H,2-5,9H2,1H3,(H2,10,11)(H,12,13);1H/t6-;/m0./s1
• InChI Key: FADRJPGCWHNIBW-RGMNGODLSA-N
• Canonical SMILES: CCC(=NCCCC(C(=O)O)N)N.Cl
• Isomeric SMILES: CCC(=NCCC[C@@H](C(=O)O)N)N.Cl
• Molecular Formula: C8H18ClN3O2
• Molecular Weight: 223.70 g/mol

Description

Methyl-L-NIO hydrochloride is a competitive inhibitor of nitric oxide synthase, an enzyme responsible for the conversion of L-arginine to nitric oxide and citrulline . This compound is particularly significant in the study of nitric oxide synthase due to its ability to inhibit the enzyme’s activity, making it a valuable tool in biochemical and pharmacological research .

Scientific Research Applications

Methyl-L-NIO hydrochloride is widely used in scientific research due to its ability to inhibit nitric oxide synthase. Some of its applications include:

Chemistry: Used as a tool to study the mechanisms of nitric oxide synthase and its inhibitors.

Biology: Employed in the study of cellular processes involving nitric oxide, such as signal transduction and immune response.

Medicine: Investigated for its potential therapeutic applications in conditions associated with nitric oxide overproduction, such as inflammation and neurodegenerative diseases.

Industry: Utilized in the development of new drugs and therapeutic agents targeting nitric oxide synthase

Mechanism of Action

Target of Action

The primary target of L-N5-(1-Iminopropyl) ornithine (hydrochloride) is nitric oxide synthase (NOS) . Nitric oxide synthase is an enzyme that plays a crucial role in generating nitric oxide, a molecule involved in various physiological and pathological processes.

Mode of Action

L-N5-(1-Iminopropyl) ornithine (hydrochloride) interacts with nitric oxide synthase by acting as a potent irreversible inhibitor . This means that once the compound binds to the enzyme, it permanently deactivates it, preventing the synthesis of nitric oxide.

Biochemical Pathways

By inhibiting nitric oxide synthase, L-N5-(1-Iminopropyl) ornithine (hydrochloride) disrupts the production of nitric oxide. Nitric oxide is a key player in several biochemical pathways, including vasodilation, immune response modulation, and neurotransmission. Therefore, the inhibition of nitric oxide synthase can have significant downstream effects on these pathways .

Result of Action

The inhibition of nitric oxide synthase by L-N5-(1-Iminopropyl) ornithine (hydrochloride) can lead to a decrease in the production of nitric oxide. This can have various molecular and cellular effects, depending on the specific physiological context. For instance, it has been used to study the effects of the cytotoxic drug paclitaxel and carbachol (a cholinergic agonist) to induce death in breast tumor MCF-7 cells .

Preparation Methods

The synthesis of Methyl-L-NIO hydrochloride involves the reaction of N5-(1-iminopropyl)-L-ornithine with hydrochloric acid. The reaction conditions typically include a controlled temperature and pH to ensure the formation of the desired product . Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity .

Chemical Reactions Analysis

Methyl-L-NIO hydrochloride undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents such as hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Reducing agents such as sodium borohydride are commonly used.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives of Methyl-L-NIO hydrochloride, while substitution reactions may produce various substituted derivatives .

Comparison with Similar Compounds

Methyl-L-NIO hydrochloride is similar to other nitric oxide synthase inhibitors, such as ethyl-L-NIO and L-NIO. it is unique in its specific inhibitory potency and selectivity for different isoforms of nitric oxide synthase. For example, Methyl-L-NIO hydrochloride is more potent against neuronal nitric oxide synthase compared to endothelial and inducible isoforms . This selectivity makes it a valuable tool for studying the specific roles of different nitric oxide synthase isoforms in various biological processes .

Similar Compounds

• Ethyl-L-NIO
• L-NIO
• N5-(1-Imino-3-butenyl)-L-ornithine